![molecular formula C15H15N3O3 B4748985 N-(1,3-benzodioxol-5-ylmethyl)-3-(1-methyl-1H-pyrazol-4-yl)acrylamide](/img/structure/B4748985.png)
N-(1,3-benzodioxol-5-ylmethyl)-3-(1-methyl-1H-pyrazol-4-yl)acrylamide
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-3-(1-methyl-1H-pyrazol-4-yl)acrylamide, also known as BDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. BDP is a novel compound that has been synthesized through a complex chemical process and has shown promising results in various scientific studies.
Scientific Research Applications
N-(1,3-benzodioxol-5-ylmethyl)-3-(1-methyl-1H-pyrazol-4-yl)acrylamide has shown promising results in various scientific studies and has potential applications in several research fields. This compound has been extensively studied for its anti-inflammatory properties and has shown to inhibit the production of pro-inflammatory cytokines. This compound has also shown potential as an anticancer agent and has been shown to induce apoptosis in cancer cells. In addition, this compound has been studied for its potential application in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Mechanism of Action
The mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-3-(1-methyl-1H-pyrazol-4-yl)acrylamide is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the production of pro-inflammatory cytokines by inhibiting the activity of the NF-kB pathway. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in various scientific studies. This compound has been shown to inhibit the production of pro-inflammatory cytokines, which can reduce inflammation in the body. This compound has also been shown to induce apoptosis in cancer cells, which can lead to the death of cancer cells. In addition, this compound has been studied for its potential application in the treatment of neurodegenerative diseases, which can improve the quality of life for patients suffering from these diseases.
Advantages and Limitations for Lab Experiments
N-(1,3-benzodioxol-5-ylmethyl)-3-(1-methyl-1H-pyrazol-4-yl)acrylamide has several advantages for lab experiments, including its potential as an anticancer agent and its anti-inflammatory properties. However, the synthesis of this compound is a complex and time-consuming process, which can limit its use in lab experiments. In addition, the mechanism of action of this compound is not fully understood, which can limit its potential applications in various research fields.
Future Directions
There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-3-(1-methyl-1H-pyrazol-4-yl)acrylamide. One potential direction is the study of this compound as an anticancer agent, as it has shown promising results in inducing apoptosis in cancer cells. Another potential direction is the study of this compound in the treatment of neurodegenerative diseases, as it has shown potential in improving the quality of life for patients suffering from these diseases. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various research fields.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in various scientific studies. This compound has potential applications in several research fields, including its potential as an anticancer agent and its anti-inflammatory properties. The synthesis of this compound is a complex and time-consuming process, which can limit its use in lab experiments. However, there are several future directions for research on this compound, including the study of this compound as an anticancer agent and in the treatment of neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various research fields.
properties
IUPAC Name |
(Z)-N-(1,3-benzodioxol-5-ylmethyl)-3-(1-methylpyrazol-4-yl)prop-2-enamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3/c1-18-9-12(8-17-18)3-5-15(19)16-7-11-2-4-13-14(6-11)21-10-20-13/h2-6,8-9H,7,10H2,1H3,(H,16,19)/b5-3- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHZSCGORFBXIEC-HYXAFXHYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C=CC(=O)NCC2=CC3=C(C=C2)OCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C=C(C=N1)/C=C\C(=O)NCC2=CC3=C(C=C2)OCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.